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Introduction
Sodium perborate trihydrate (NaBO₃·3H₂O) is a stable, crystalline solid that serves as a

convenient and safe source of hydrogen peroxide in aqueous solutions.[1][2] Upon dissolution,

it hydrolyzes to produce hydrogen peroxide and borate, making it a versatile oxidizing agent in

various analytical applications.[3][4] Its solid nature offers advantages in terms of stability and

handling compared to liquid hydrogen peroxide.[2] These application notes provide detailed

protocols for the use of sodium perborate trihydrate in the quantitative analysis of

pharmaceuticals, including spectrophotometric, titrimetric, and flow injection analysis methods.

Spectrophotometric Determination of Ciprofloxacin
This method is based on the oxidation of ciprofloxacin by the hydrogen peroxide released from

sodium perborate trihydrate. The resulting product can be measured spectrophotometrically.

While direct UV spectrophotometry of ciprofloxacin is common, the use of an oxidizing agent

can offer an alternative approach, particularly in the presence of interfering substances.[3][5]
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Parameter Value

Linearity Range 2 - 12 µg/mL[6]

Limit of Detection (LOD) 0.786 µg/mL[7]

Limit of Quantitation (LOQ) 2.383 µg/mL[7]

Molar Absorptivity 3.64 x 10² L·mol⁻¹·cm⁻¹[4]

Correlation Coefficient (r²) > 0.999[6][7]

Recovery > 99.0%[7]

Experimental Protocol
1. Reagents and Materials:

Sodium Perborate Trihydrate (NaBO₃·3H₂O)

Ciprofloxacin Hydrochloride Reference Standard

Hydrochloric Acid (0.1 M)

Distilled Water

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Quartz cuvettes

2. Preparation of Standard Solutions:

Sodium Perborate Solution (0.1 M): Accurately weigh 1.298 g of sodium perborate
trihydrate and dissolve it in 100 mL of distilled water.

Ciprofloxacin Stock Solution (100 µg/mL): Accurately weigh 10 mg of ciprofloxacin

hydrochloride reference standard and dissolve it in 100 mL of 0.1 M hydrochloric acid.
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Working Standard Solutions: From the stock solution, prepare a series of working standards

with concentrations ranging from 2 to 12 µg/mL by appropriate dilution with 0.1 M

hydrochloric acid.[6]

3. Sample Preparation:

Weigh and finely powder a representative sample of the pharmaceutical formulation (e.g., 20

tablets).

Accurately weigh a portion of the powder equivalent to 10 mg of ciprofloxacin and transfer it

to a 100 mL volumetric flask.

Add approximately 70 mL of 0.1 M hydrochloric acid and sonicate for 15 minutes to ensure

complete dissolution of the active ingredient.

Make up the volume to 100 mL with 0.1 M hydrochloric acid and mix well.

Filter the solution through a suitable filter paper.

Dilute an appropriate aliquot of the filtrate with 0.1 M hydrochloric acid to obtain a final

concentration within the linearity range.

4. Analytical Procedure:

Pipette 1.0 mL of each working standard solution and the sample solution into separate 10

mL volumetric flasks.

To each flask, add 1.0 mL of the 0.1 M sodium perborate solution.

Heat the flasks in a water bath at 60°C for 15 minutes.

Cool the flasks to room temperature and make up the volume to 10 mL with distilled water.

Measure the absorbance of the resulting solutions at the wavelength of maximum

absorbance (to be determined experimentally, typically around 278 nm for ciprofloxacin)

against a reagent blank prepared in the same manner without the analyte.[3]

5. Calculation:
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Construct a calibration curve by plotting the absorbance of the working standards against

their corresponding concentrations.

Determine the concentration of ciprofloxacin in the sample solution from the calibration

curve.

Calculate the amount of ciprofloxacin in the pharmaceutical formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.semanticscholar.org/paper/Quantitative-determination-of-sodium-perborate-and-Khanmohammadi-Mashkuri/1b00f8ef7246910eadd98bdf2ab5027b33c95e5b
https://www.semanticscholar.org/paper/Quantitative-determination-of-sodium-perborate-and-Khanmohammadi-Mashkuri/1b00f8ef7246910eadd98bdf2ab5027b33c95e5b
https://www.researchgate.net/publication/389168510_Recent_Advances_in_Bioanalysis_of_Cephalosporins_Toward_Green_Sample_Preparation
http://article.sapub.org/10.5923.j.aac.20120206.01.html
http://article.sapub.org/10.5923.j.aac.20120206.01.html
https://www.mdpi.com/2673-4591/59/1/164
https://www.researchgate.net/publication/257851738_Quantitative_determination_of_sodium_perborate_and_sodium_percarbonate_in_detergent_powders_by_infrared_spectrometry
https://japer.in/storage/models/article/HWaXVz6c7gPOmUEfhF0nxB5XgBvF8oMJ41HlKm6YYO5AqF8Q53tZ54pO1rgC/development-and-validation-of-uv-spectrophotometric-method-for-the-simultaneous-estimation-of-cipr.pdf
http://cjm.ichem.md/sites/default/files/article_files/ChemJMold_10.19261cjm.2019.607-Donici.pdf
https://www.benchchem.com/product/b576638#development-of-analytical-methods-using-sodium-perborate-trihydrate
https://www.benchchem.com/product/b576638#development-of-analytical-methods-using-sodium-perborate-trihydrate
https://www.benchchem.com/product/b576638#development-of-analytical-methods-using-sodium-perborate-trihydrate
https://www.benchchem.com/product/b576638#development-of-analytical-methods-using-sodium-perborate-trihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

